Cas no 109398-68-7 (4-methylbenzenesulfonic Acid;5-phenylpentan-1-ol)

• Product Name: 4-methylbenzenesulfonic Acid;5-phenylpentan-1-ol
• CAS No: 109398-68-7
• MF: C₁₈H₂₄O₄S
• MW: 336.445764541626
• CID: 1188604
• PubChem ID: 71334869
• Update Time: 2025-04-20

4-methylbenzenesulfonic Acid;5-phenylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• CTK0G2435
• Benzenepentanol, 4-methylbenzenesulfonate
• 5-Phenylpentyl toluene-4-sulfonate
• 5-phenylpentanol tosylate
• toluene-4-sulphonic acid 5-phenyl-pentyl ester
• 5-phenylpentyl p-toluenesulfonate
• 1-phenyl-5-tosyloxypentane
• 5-phenyl-1-pentyl tosylate
• ACMC-20mc9m
• toluene-4-sulfonic acid-(5-phenyl-pentyl ester)
• 4-methylbenzenesulfonic acid,5-phenylpentan-1-ol
• 4-methylbenzenesulfonic acid
• 5-phenylpentan-1-ol
• DTXSID50762929
• 109398-68-7
• 4-Methylbenzene-1-sulfonic acid--5-phenylpentan-1-ol (1/1)
• 4-methylbenzenesulfonic Acid;5-phenylpentan-1-ol

• Inchi： 1S/C11H16O.C7H8O3S/c12-10-6-2-5-9-11-7-3-1-4-8-11;1-6-2-4-7(5-3-6)11(8,9)10/h1,3-4,7-8,12H,2,5-6,9-10H2;2-5H,1H3,(H,8,9,10)
• InChI Key： XBZNYXZOUXRSGC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.OCCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 336.13953042g/mol
• Monoisotopic Mass: 336.13953042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų